Cas no 884495-42-5 (2-Bromo-3-chloro-4-methylpyridine)
2-Bromo-3-chloro-4-methylpyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromine at the 2-position, chlorine at the 3-position, and a methyl group at the 4-position—enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The compound's stability under standard conditions ensures reliable handling and storage. Its structural features also facilitate the development of bioactive molecules, particularly in medicinal chemistry, where pyridine scaffolds are prevalent. High purity grades are available to meet stringent research and industrial requirements, ensuring consistency in synthetic applications.
884495-42-5 structure
Product Name:2-Bromo-3-chloro-4-methylpyridine
CAS No:884495-42-5
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD08277283
CID:720173
PubChem ID:44754874
Update Time:2025-06-09
2-Bromo-3-chloro-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-chloro-4-methylpyridine
- 2-Bromo-3-chloro-4-picoline
- Pyridine,2-bromo-3-chloro-4-methyl-
- VP10082
- AB44895
- AB1005004
- Z0991
- ST24040077
- 2-Bromo-3-chloro-4-methylpyridine (ACI)
-
- MDL： MFCD08277283
- Inchi： 1S/C6H5BrClN/c1-4-2-3-9-6(7)5(4)8/h2-3H,1H3
- InChI Key： RLGRCRSMZFZRPK-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC=NC=1Br
Computed Properties
- Exact Mass: 204.92900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Topological Polar Surface Area: 12.9
Experimental Properties
- Melting Point: 58-63°C
- PSA: 12.89000
- LogP: 2.80590
2-Bromo-3-chloro-4-methylpyridine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store long-term at 2-8°C
2-Bromo-3-chloro-4-methylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-3-chloro-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000191-1g |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 95% | 1g |
$254.07 | 2023-08-31 | |
| Alichem | A029000191-5g |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 95% | 5g |
$760.87 | 2023-08-31 | |
| Alichem | A029000191-10g |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 95% | 10g |
$1369.58 | 2023-08-31 | |
| Chemenu | CM174133-5g |
2-bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98% | 5g |
$112 | 2022-03-01 | |
| Chemenu | CM174133-25g |
2-bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98% | 25g |
$387 | 2022-03-01 | |
| Apollo Scientific | OR345441-1g |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98+% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR345441-5g |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98+% | 5g |
£43.00 | 2025-02-20 | |
| Chemenu | CM174133-1g |
2-bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98% | 1g |
$192 | 2021-08-05 | |
| Chemenu | CM174133-5g |
2-bromo-3-chloro-4-methylpyridine |
884495-42-5 | 98% | 5g |
$526 | 2021-08-05 | |
| TRC | B821048-10mg |
2-Bromo-3-chloro-4-methylpyridine |
884495-42-5 | 10mg |
$ 50.00 | 2022-06-06 |
2-Bromo-3-chloro-4-methylpyridine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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